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Compound of Interest

Compound Name: Polycytidylic acid potassium

Cat. No.: B15548170 Get Quote

This technical guide provides an in-depth overview of polycytidylic acid potassium salt, with

a primary focus on the double-stranded form, polyinosinic:polycytidylic acid (poly(I:C)), a potent

immune activator. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical properties, biological activity, and

experimental applications.

Chemical and Physical Properties
Polycytidylic acid is a polymer of cytidylic acid. In research and drug development, it is most

commonly utilized in its double-stranded form, where a strand of polycytidylic acid is annealed

to a strand of polyinosinic acid, forming poly(I:C). The potassium salt of this complex is

frequently used in experimental settings.

Property
Polycytidylic Acid
Potassium Salt (Single-
Stranded)

Polyinosinic:Polycytidylic
Acid Potassium Salt
(Double-Stranded)

CAS Number 30811-80-4 31852-29-6

Molecular Weight
Varies depending on polymer

length.

Typically ranges from 90,000

to 1,400,000 Da.

Synonyms Poly(C) potassium salt Poly(I:C) potassium salt

Appearance White to off-white solid Lyophilized powder
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Biological Activity and Signaling Pathways
The biological activity of polycytidylic acid potassium salt is predominantly associated with

its double-stranded form, poly(I:C), which is a synthetic analog of viral double-stranded RNA

(dsRNA). As such, it is a potent activator of the innate immune system through its interaction

with pattern recognition receptors (PRRs). In contrast, the single-stranded form, poly(C), does

not typically activate these pathways.

Poly(I:C) is recognized by the following key receptors:

Toll-like receptor 3 (TLR3): An endosomal receptor that recognizes dsRNA.

Melanoma differentiation-associated protein 5 (MDA5): A cytosolic receptor that detects long

dsRNA molecules.

Retinoic acid-inducible gene I (RIG-I): A cytosolic receptor that can also be activated by

poly(I:C).

Activation of these receptors triggers downstream signaling cascades, leading to the

production of type I interferons (IFN-α/β) and other pro-inflammatory cytokines and

chemokines. These signaling pathways play a crucial role in antiviral defense and tumor

immunology.

TLR3 Signaling Pathway
Upon binding of poly(I:C) in the endosome, TLR3 recruits the adaptor protein TRIF (TIR-

domain-containing adapter-inducing interferon-β). This initiates a signaling cascade that leads

to the activation of transcription factors NF-κB (nuclear factor kappa-light-chain-enhancer of

activated B cells) and IRF3 (interferon regulatory factor 3), resulting in the expression of type I

interferons and inflammatory cytokines.
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Caption: TLR3 signaling cascade initiated by poly(I:C).

RIG-I/MDA5 Signaling Pathway
In the cytoplasm, poly(I:C) is recognized by RIG-I and MDA5. Upon binding to dsRNA, these

receptors undergo a conformational change, allowing them to interact with the mitochondrial

antiviral-signaling protein (MAVS). MAVS then aggregates and serves as a platform for the

recruitment of downstream signaling molecules, including TBK1 and IKKs, which ultimately

leads to the activation of IRF3 and NF-κB.
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RIG-I/MDA5 Signaling Pathway
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Caption: Cytosolic sensing of poly(I:C) by RIG-I and MDA5.

Experimental Protocols and Applications
Poly(I:C) is a versatile tool in immunological and cancer research. It is commonly used to

simulate viral infections, as an adjuvant in vaccines to enhance immune responses, and as a

direct therapeutic agent to induce apoptosis in cancer cells.

General Experimental Workflow
A typical in vitro experiment involving poly(I:C) stimulation follows a general workflow.
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General In Vitro Experimental Workflow with Poly(I:C)
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To cite this document: BenchChem. [Polycytidylic Acid Potassium Salt: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548170#polycytidylic-acid-potassium-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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